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Compound of Interest

Compound Name: Phosmet

Cat. No.: B1677707 Get Quote

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial procedural guidance for the safe handling, storage, and

disposal of Phosmet, an organophosphate insecticide. Adherence to these protocols is

essential to mitigate the significant health risks associated with this compound. Phosmet is a

potent cholinesterase inhibitor, and exposure can lead to severe neurological effects.

Hazard Summary
Phosmet is classified as a moderately toxic compound and presents several health hazards:

Acute Toxicity: Toxic if swallowed and harmful in contact with skin or if inhaled.[1]

Organ Toxicity: Causes damage to the nervous system.[1]

Reproductive Toxicity: Suspected of damaging fertility or the unborn child.[1]

Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[1]

Quantitative Toxicity Data
The following table summarizes key toxicity values for Phosmet. This information is critical for

risk assessment in a laboratory setting.
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Metric Value Species Route Reference

LD50 (Oral) 113 - 160 mg/kg Rat Oral [2][3]

LD50 (Dermal)
3160 - >4640

mg/kg
Rabbit Dermal [2][3]

LC50 (Inhalation)
2.76 mg/L (1-

hour)
Rat Inhalation [3]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Phosmet to prevent exposure through dermal

contact, inhalation, or ingestion.

PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile or PVC, elbow-

length).[4]

Prevents dermal absorption, a

primary route of exposure.[2]

Eye Protection
Chemical splash goggles and

a face shield.

Protects against splashes and

aerosols of Phosmet.

Body Protection
A lab coat or chemical-

resistant apron over coveralls.

Provides a barrier against skin

contact from spills.

Respiratory Protection

An appropriate respirator

should be used if there is a risk

of inhaling dust or aerosols,

especially when handling the

solid form or creating solutions.

Phosmet is harmful if inhaled.

[1]

Footwear
Closed-toe shoes, preferably

chemical-resistant boots.
Protects feet from spills.

Operational and Disposal Plans
Handling Protocol
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Preparation: Before handling Phosmet, ensure you have read and understood the Safety

Data Sheet (SDS).[5] A designated area for handling, such as a chemical fume hood, should

be prepared.

Personal Protective Equipment: Don all required PPE as specified in the table above.

Weighing and Aliquoting: If working with solid Phosmet, conduct all weighing and aliquoting

within a chemical fume hood to minimize inhalation of dust particles.

Solution Preparation: When preparing solutions, add Phosmet to the solvent slowly to avoid

splashing.

Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and

water. Decontaminate all work surfaces.

Storage Protocol
Store Phosmet in a cool, dry, and well-ventilated area away from incompatible materials.

Keep the container tightly sealed and clearly labeled.

Store in a location accessible only to authorized personnel.

Spill Cleanup Protocol
In the event of a Phosmet spill, follow these steps:

Evacuate and Secure: Immediately alert others in the vicinity and evacuate the area if

necessary. Restrict access to the spill site.

Ventilate: If safe to do so, increase ventilation in the area of the spill.

Personal Protective Equipment: Don the appropriate PPE, including respiratory protection,

before attempting to clean the spill.

Containment: For liquid spills, create a dike around the spill using an absorbent material like

vermiculite or sand.[2][6]
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Absorption: Cover the spill with an absorbent material.

Collection: Carefully scoop the absorbed material into a designated, labeled hazardous

waste container.[6][7]

Decontamination: Decontaminate the spill area. For organophosphates like Phosmet, a
solution of sodium hypochlorite (bleach) and sodium carbonate (washing soda) can be used

for decontamination after initial cleaning.[1]

Disposal: Dispose of all contaminated materials, including PPE, as hazardous waste.

Disposal Protocol
All Phosmet waste, including contaminated materials and rinsate from cleaning, must be

treated as hazardous waste.

Waste Collection: Collect all Phosmet waste in a clearly labeled, sealed, and chemical-

resistant container.[3]

Container Rinsing: Empty Phosmet containers should be triple-rinsed with an appropriate

solvent. The rinsate must be collected and disposed of as hazardous waste.[8][9]

Container Disposal: After triple-rinsing, puncture the container to prevent reuse and dispose

of it according to institutional and local regulations.[3]

Contact Environmental Health and Safety (EHS): Arrange for the disposal of Phosmet waste

through your institution's EHS department or a licensed hazardous waste contractor.[3]

Visual Protocols and Pathways
Phosmet Handling Workflow
The following diagram outlines the standard operating procedure for handling Phosmet in a

laboratory setting, from preparation to disposal.
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Caption: Workflow for the safe handling of Phosmet.
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Mechanism of Action: Cholinesterase Inhibition
Phosmet exerts its toxic effects by inhibiting the enzyme acetylcholinesterase (AChE). This

diagram illustrates the simplified signaling pathway.
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Caption: Phosmet's inhibition of acetylcholinesterase.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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